benzyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetate

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: benzyl 2-(3,5-dimethylpyrazol-1-yl)acetate
• InChI: InChI=1S/C14H16N2O2/c1-11-8-12(2)16(15-11)9-14(17)18-10-13-6-4-3-5-7-13/h3-8H,9-10H2,1-2H3
• InChI Key: HEOXGHFAFXKMKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)OCC2=CC=CC=C2)C

Description

Benzyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The final compound was prepared using a method analogous to that of Example 14 step 14.2, benzyl 2-(4-((dimethylamino)methyl)-3,5-dimethyl-1H-pyrazol-1-yl)acetate replacing intermediate 14.1 and using EtOH instead of MeOH/AcOH. LC-MS (B): tR=0.23 min; [M+H]+: 212.17.

Synthesis routes and methods II

Procedure details

A mixture of (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid (600 mg), benzyl alcohol (0.402 mL), DMAP (194 mg) and DCC (802 mg) in MeCN (40 mL) was stirred at RT overnight. The suspension was filtered off and the resulting solution was evaporated to dryness. The residue was purified by CC (Hept/EA 7/3) to afford benzyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetate (460 mg, white solid). LC-MS (B): tR=0.80 min; [M+H]+: 245.18.